Cas no 1797131-01-1 (2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide)

• Product Name: 2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide
• CAS No: 1797131-01-1
• MF: C₃₁H₂₅Cl₂N₃O₂
• MW: 542.455105543137
• CID: 5718956
• PubChem ID: 125385973
• Update Time: 2025-07-22

2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-[(3'-chloro[1,1'-biphenyl]-4-yl)methyl]-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl]-benzamide
• 1797131-01-1
• 2-Chloro-N-[3-[(3'-chloro[1,1'-biphenyl]-4-yl)methyl]-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl]-ben
• 2-Chloro-N-[3-[[4-(3-chlorophenyl)phenyl]methyl]-4-oxo-2-propylquinazolin-5-yl]benzamide
• 2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide

• Inchi： 1S/C31H25Cl2N3O2/c1-2-7-28-34-26-12-6-13-27(35-30(37)24-10-3-4-11-25(24)33)29(26)31(38)36(28)19-20-14-16-21(17-15-20)22-8-5-9-23(32)18-22/h3-6,8-18H,2,7,19H2,1H3,(H,35,37)
• InChI Key： OKSULGBDWBFFHV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(=CC=1)CN1C(C2C(=CC=CC=2N=C1CCC)NC(C1C=CC=CC=1Cl)=O)=O

Computed Properties

• Exact Mass: 541.1323824g/mol
• Monoisotopic Mass: 541.1323824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide

Introduction to Compound with CAS No. 1797131-01-1 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1797131-01-1 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide, represents a fascinating example of how intricate molecular structures can be designed to target specific biological pathways. Its unique chemical composition and functional groups make it a promising candidate for further exploration in drug development.

The molecular structure of this compound is characterized by several key features that contribute to its potential pharmacological activity. The presence of a chloro group at the 2-position and another chloro group at the 3’ position of the biphenyl ring introduces electrophilic centers that can interact with nucleophilic sites on biological targets. Additionally, the quinazoline core, which is a well-known scaffold in medicinal chemistry, provides a stable framework for further functionalization. The benzamide moiety at the 6-position adds another layer of complexity, potentially influencing both solubility and binding affinity.

In recent years, there has been growing interest in quinazoline derivatives due to their diverse biological activities. These compounds have been reported to exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific derivative described here, 2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide, has shown particular promise in preliminary studies. Its ability to modulate key signaling pathways has made it a subject of intense research in academic and industrial settings.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and have been identified as key targets for therapeutic intervention in various diseases. The quinazoline scaffold is known to interact with ATP-binding sites in kinases, but its application extends beyond this to include interactions with other types of proteins. The chloro-substituted biphenyl ring enhances its binding affinity by forming multiple hydrogen bonds and hydrophobic interactions with the target protein.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular dynamics simulations and virtual screening techniques have been employed to identify potential binding pockets on target proteins. In one notable study, researchers used these methods to identify how 2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxo-2-propyl-6-quinazolinyl-benzamide interacts with a specific kinase domain. The results suggested that the compound could effectively disrupt the kinase’s active site, leading to inhibition of its activity.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Multi-step organic synthesis is required to construct the quinazoline core and attach the various substituents in the correct positions. Researchers have developed novel synthetic routes that optimize yield and purity while minimizing side reactions. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In addition to its potential as a kinase inhibitor, this compound has also been investigated for its effects on other biological pathways. For instance, studies have shown that it can modulate the activity of certain transcription factors involved in inflammation and cell proliferation. The benzamide moiety plays a significant role in these interactions by serving as a hinge region that allows for conformational changes in the target protein.

The development of new drug candidates is often hindered by issues related to bioavailability and pharmacokinetics. However, preliminary data suggest that 1797131-01-1 may exhibit favorable properties in this regard. Its molecular structure suggests good solubility in both water and lipids, which is essential for crossing biological membranes and achieving therapeutic levels in vivo. Furthermore, its stability under various conditions makes it suitable for formulation into different dosage forms.

Ongoing research is focused on refining the therapeutic applications of this compound. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. These trials will provide critical insights into its potential as a treatment for various diseases, including cancer and inflammatory disorders. The results from these studies will help determine whether this compound can progress to market approval and become part of standard medical practice.

The interdisciplinary nature of pharmaceutical research highlights how collaboration between chemists, biologists, and clinicians can lead to groundbreaking discoveries. The development of novel compounds like 2-Chloro-N-3-(3’-chloro1,1’-biphenyl-4-yl)methyl-3,4-dihydro-4-oxoxxxxxxxxxxxxx